![molecular formula C9H6BrNO B1334057 3-Bromobenzoylacetonitrile CAS No. 70591-86-5](/img/structure/B1334057.png)
3-Bromobenzoylacetonitrile
Overview
Description
3-Bromobenzoylacetonitrile, also known as 3-bromo-benzyl cyanide, is an organic compound that has a wide range of applications in scientific research. It is a versatile reagent that is used for a variety of synthetic and analytical methods in the laboratory. It is also a valuable tool for studying the properties of other compounds and for the synthesis of pharmaceuticals.
Scientific Research Applications
Herbicide Resistance in Plants
3-Bromobenzoylacetonitrile derivatives, like bromoxynil (3,5-dibromo-4-hydroxybenzonitrile), have been utilized in creating herbicide-resistant transgenic plants. A study demonstrated that transgenic tobacco plants expressing a bacterial detoxification gene showed resistance to high levels of bromoxynil. This approach signifies a successful method for obtaining herbicide resistance by introducing a novel catabolic detoxification gene in plants (Stalker, McBride & Malyj, 1988).
Environmental Degradation
Research on bromoxynil's environmental degradation revealed that it undergoes biotransformation under different anaerobic conditions, including methanogenic, sulfidogenic, and Fe(III)-reducing conditions. This finding is crucial for understanding the environmental fate and potential ecological impact of bromoxynil (Knight, Berman & Häggblom, 2003).
Metabolism by Soil Bacteria
A study focusing on the metabolism of bromoxynil by Klebsiella pneumoniae subsp. ozaenae found that this soil bacterium could convert bromoxynil to 3,5-dibromo-4-hydroxybenzoic acid. This conversion, utilizing a specific nitrilase enzyme, highlights the potential for bioremediation and understanding the interaction between soil bacteria and herbicides (McBride, Kenny & Stalker, 1986).
Novel Heterocyclic Synthesis
This compound derivatives are used in the synthesis of complex organic molecules. For instance, the synthesis of thieno[2,3-f]benzo[cd]indol-4-ones from 4-substituted bromobenzoic acids and 3-thienylacetonitrile represents a novel method for creating previously unknown tetracyclic heterocycles (Wang & Biehl, 1998).
Root Growth Studies
Studies on compounds like bromoxynil have led to discoveries in plant physiology, specifically in understanding root growth inhibitors. These studies have provided insights into the herbicidal activity and its relationship with chemical structure (Wain, 1977).
Safety and Hazards
Properties
IUPAC Name |
3-(3-bromophenyl)-3-oxopropanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBFNSHGLANEMRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60373580 | |
Record name | 3-Bromobenzoylacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60373580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
70591-86-5 | |
Record name | 3-Bromobenzoylacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60373580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(3-bromophenyl)-3-oxopropanenitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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